Cas no 1213012-47-5 ((1R)-1-(4-PYRIDYL)PROPYLAMINE)
(1R)-1-(4-PYRIDYL)PROPYLAMINE Chemical and Physical Properties
Names and Identifiers
-
- (1R)-1-(4-PYRIDYL)PROPYLAMINE
- 4-Pyridinemethanamine, α-ethyl-, (αR)-
- 1213012-47-5
- (R)-1-(Pyridin-4-yl)propan-1-amine
- SCHEMBL6854249
- AKOS006330094
-
- Inchi: 1S/C8H12N2/c1-2-8(9)7-3-5-10-6-4-7/h3-6,8H,2,9H2,1H3/t8-/m1/s1
- InChI Key: VGFZORUFTNLGLI-MRVPVSSYSA-N
- SMILES: C1=NC=CC([C@@H](CC)N)=C1
Computed Properties
- Exact Mass: 136.100048391g/mol
- Monoisotopic Mass: 136.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 87.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- Density: 0.998±0.06 g/cm3(Predicted)
- Boiling Point: 238.4±15.0 °C(Predicted)
- pka: 8.30±0.29(Predicted)
(1R)-1-(4-PYRIDYL)PROPYLAMINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1607511-250mg |
(R)-1-(pyridin-4-yl)propan-1-amine |
1213012-47-5 | 98% | 250mg |
¥6351.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1607511-1g |
(R)-1-(pyridin-4-yl)propan-1-amine |
1213012-47-5 | 98% | 1g |
¥14263.00 | 2024-08-09 |
(1R)-1-(4-PYRIDYL)PROPYLAMINE Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on (1R)-1-(4-PYRIDYL)PROPYLAMINE
Recent Advances in the Application of (1R)-1-(4-PYRIDYL)PROPYLAMINE (CAS: 1213012-47-5) in Chemical Biology and Pharmaceutical Research
The compound (1R)-1-(4-pyridyl)propylamine (CAS: 1213012-47-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This chiral amine derivative, characterized by its pyridyl moiety, has been identified as a crucial intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its role in the design of novel enzyme inhibitors, receptor modulators, and as a building block for complex pharmaceutical agents.
One of the most notable applications of (1R)-1-(4-pyridyl)propylamine is its incorporation into the synthesis of small-molecule inhibitors targeting key enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors, which showed promising activity against cancer cell lines. The study emphasized the compound's ability to enhance binding affinity and selectivity due to its unique stereochemistry and functional group arrangement.
In addition to its role in kinase inhibition, (1R)-1-(4-pyridyl)propylamine has been explored as a ligand in asymmetric catalysis. A recent report in ACS Catalysis detailed its use in the enantioselective synthesis of chiral amines, which are pivotal in the production of pharmaceuticals. The study reported high enantiomeric excess (ee) and yield, underscoring the compound's potential in streamlining synthetic routes for complex molecules.
Further investigations have also revealed the compound's utility in the development of positron emission tomography (PET) tracers. A 2024 study in the European Journal of Medicinal Chemistry described the synthesis of a radiolabeled derivative of (1R)-1-(4-pyridyl)propylamine, which exhibited excellent brain penetration and binding specificity for neurological targets. This finding opens new avenues for non-invasive imaging of neurodegenerative diseases.
Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of (1R)-1-(4-pyridyl)propylamine-derived compounds. Recent research has focused on structural modifications to improve metabolic stability and bioavailability. For example, a 2023 paper in Bioorganic & Medicinal Chemistry Letters reported the synthesis of analogs with enhanced in vivo stability, achieved through strategic substitution of the pyridyl ring.
In conclusion, (1R)-1-(4-pyridyl)propylamine (CAS: 1213012-47-5) continues to be a valuable scaffold in chemical biology and pharmaceutical research. Its applications span from enzyme inhibition to asymmetric catalysis and diagnostic imaging, highlighting its multifaceted utility. Ongoing research aims to further exploit its potential, particularly in addressing unmet medical needs through innovative drug design and development strategies.
1213012-47-5 ((1R)-1-(4-PYRIDYL)PROPYLAMINE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)